Cas no 188027-95-4 (2,7-Dichloro-9h-xanthene-9-carboxylic acid)

• Product Name: 2,7-Dichloro-9h-xanthene-9-carboxylic acid
• CAS No: 188027-95-4
• MF: C₁₄H₈Cl₂O₃
• MW: 295.117522239685
• CID: 2194097
• PubChem ID: 23283109
• Update Time: 2025-06-14

2,7-Dichloro-9h-xanthene-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,7-Dichloro-9h-xanthene-9-carboxylic acid
• 188027-95-4
• OCUBZGSJBOWQLF-UHFFFAOYSA-N
• AS-5867
• CS-0328437
• SCHEMBL3874189
• MFCD15142806
• DB-355358
• starbld0000621
• 2,7-Dichloroxanthene-9-carboxylic Acid
• F76356

• Inchi： 1S/C14H8Cl2O3/c15-7-1-3-11-9(5-7)13(14(17)18)10-6-8(16)2-4-12(10)19-11/h1-6,13H,(H,17,18)
• InChI Key： OCUBZGSJBOWQLF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(=O)O)C1C=C(C=CC=1O2)Cl

Computed Properties

• Exact Mass: 293.9850495g/mol
• Monoisotopic Mass: 293.9850495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 440.0±45.0 °C at 760 mmHg
• Flash Point: 219.9±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2,7-Dichloro-9h-xanthene-9-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,7-Dichloro-9h-xanthene-9-carboxylic acid

Recent Advances in the Study of 2,7-Dichloro-9h-xanthene-9-carboxylic acid (CAS: 188027-95-4)

2,7-Dichloro-9h-xanthene-9-carboxylic acid (CAS: 188027-95-4) is a xanthene derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold for the development of novel bioactive compounds, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer therapies. This research briefing synthesizes the latest findings on this compound, highlighting its mechanisms of action, synthetic pathways, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of 2,7-Dichloro-9h-xanthene-9-carboxylic acid derivatives. The researchers demonstrated that modifications at the carboxylic acid moiety significantly enhanced the compound's ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. Molecular docking studies revealed that these derivatives bind selectively to the p38 MAP kinase, a key regulator of inflammatory responses. These findings suggest that 2,7-Dichloro-9h-xanthene-9-carboxylic acid could serve as a promising lead compound for the development of next-generation anti-inflammatory drugs.

In the realm of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that 2,7-Dichloro-9h-xanthene-9-carboxylic acid exhibits potent activity against multidrug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The study attributed this activity to the compound's ability to disrupt bacterial membrane integrity and inhibit efflux pump mechanisms. Notably, the researchers optimized the synthetic route to improve yield and purity, making large-scale production more feasible for preclinical testing.

Oncology research has also benefited from investigations into 2,7-Dichloro-9h-xanthene-9-carboxylic acid. A recent Nature Communications paper (2024) detailed its role as a small-molecule inhibitor of the HIF-1α pathway, which is crucial for tumor angiogenesis and metastasis. In vitro and in vivo studies showed that the compound effectively suppressed HIF-1α expression in hypoxic cancer cells, leading to reduced tumor growth in xenograft models. These results position 2,7-Dichloro-9h-xanthene-9-carboxylic acid as a potential candidate for combination therapies targeting hypoxic tumor microenvironments.

From a synthetic chemistry perspective, advances in the preparation of 2,7-Dichloro-9h-xanthene-9-carboxylic acid have been reported in Organic Process Research & Development (2023). The new methodology employs a one-pot, metal-free approach that reduces byproduct formation and improves atom economy. This innovation addresses previous challenges in scaling up production while maintaining high enantiomeric purity, which is critical for pharmaceutical applications.

Looking forward, the diverse biological activities of 2,7-Dichloro-9h-xanthene-9-carboxylic acid and its derivatives underscore its potential as a multipurpose pharmacophore. Current research efforts are focused on structure-activity relationship (SAR) studies to optimize its therapeutic index and pharmacokinetic properties. With its demonstrated efficacy across multiple disease models and improved synthetic accessibility, this compound represents an exciting avenue for future drug development in the chemical biology and pharmaceutical industries.